Cas no 1864341-72-9 ((1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol)

• Product Name: (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol
• CAS No: 1864341-72-9
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 4771603
• Update Time: 2025-06-26

(1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-aminoethyl)-4-methylpiperidin-4-yl)methanol
• [1-(2-aminoethyl)-4-methylpiperidin-4-yl]methanol
• (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol

• Inchi： 1S/C9H20N2O/c1-9(8-12)2-5-11(6-3-9)7-4-10/h12H,2-8,10H2,1H3
• InChI Key： WAFMLKYOBOPSJZ-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(CCN)CC1

Computed Properties

• Exact Mass: 172.157563266 g/mol
• Monoisotopic Mass: 172.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.5
• Molecular Weight: 172.27

Additional information on (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol

Chemical Profile of (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol and Its Significance in Modern Research

Compound with the CAS number 1864341-72-9 is a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. The molecular structure, specifically characterized by the presence of a piperidine ring substituted with an aminoethyl group and a hydroxymethyl moiety, positions it as a versatile intermediate in the synthesis of various bioactive compounds. This introduction delves into the properties, potential applications, and recent advancements involving this compound.

The compound (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol, with its unique structural features, opens up a plethora of possibilities in drug discovery and molecular design. The piperidine core is a common scaffold in many pharmacologically active agents due to its ability to mimic the natural amino acid backbone, thereby facilitating interactions with biological targets. The introduction of both an aminoethyl group and a hydroxymethyl group at specific positions on the piperidine ring enhances its reactivity and functionalization potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate biological pathways involved in neurological disorders. Piperidine derivatives have been extensively studied for their potential to interact with neurotransmitter receptors and ion channels. Specifically, compounds that incorporate functional groups such as hydroxymethyl and aminoethyl moieties have shown promise in preclinical studies for their ability to cross the blood-brain barrier and exert targeted effects.

The hydroxymethyl group in (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol provides a site for further chemical modification, allowing researchers to attach various pharmacophores or tags that can enhance solubility, bioavailability, or target specificity. This flexibility makes it an invaluable building block for the synthesis of prodrugs or targeted delivery systems. Moreover, the presence of the aminoethyl group suggests potential for interactions with acidic or basic residues in biological targets, which could be exploited to improve binding affinity or selectivity.

Recent studies have highlighted the importance of piperidine derivatives in the development of antipsychotic and antidepressant drugs. For instance, modifications to the piperidine ring have led to the discovery of compounds that exhibit improved efficacy and reduced side effects compared to earlier generations of medications. The compound under discussion shares structural similarities with some of these leading drugs, suggesting that it may also have therapeutic potential in similar indications.

The synthesis of (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated piperidine precursors followed by functional group transformations such as reduction or oxidation. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the environmental impact and cost associated with traditional synthetic approaches.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and biotechnology. The unique structural features make it a candidate for use in designing novel polymers or surface-modifying agents that can interact with biological surfaces. For example, derivatives of this compound could be used to develop coatings that prevent bacterial adhesion or facilitate controlled drug release.

The growing interest in computational chemistry has also led to the use of molecular modeling techniques to predict the behavior of (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol in various environments. These simulations can provide insights into its binding modes with biological targets, metabolic stability, and potential toxicity profiles before costly experimental trials are conducted. Such computational approaches are increasingly becoming integral parts of drug discovery pipelines due to their efficiency and accuracy.

In conclusion, (1-(2-Aminoethyl)-4-methylpiperidin-4-yl)methanol represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for further exploration and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving human health.